Cas no 149597-17-1 (Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate)

Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate structure
149597-17-1 structure
Product Name:Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
CAS No:149597-17-1
MF:C6H5Br2F3O2
MW:325.905911207199
MDL:MFCD34603829
CID:2778598
PubChem ID:15655263
Update Time:2025-09-25

Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,3-dibromo-2-(trifluoromethyl)acrylate
    • 2-Propenoic acid, 3,3-dibromo-2-(trifluoromethyl)-, ethyl ester
    • Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
    • 149597-17-1
    • DTXCID10527172
    • DTXSID90576401
    • VJKXYMSGLQPDNI-UHFFFAOYSA-N
    • MDL: MFCD34603829
    • Inchi: 1S/C6H5Br2F3O2/c1-2-13-5(12)3(4(7)8)6(9,10)11/h2H2,1H3
    • InChI Key: VJKXYMSGLQPDNI-UHFFFAOYSA-N
    • SMILES: Br/C(=C(\C(=O)OCC)/C(F)(F)F)/Br

Computed Properties

  • Exact Mass: 325.85879Da
  • Monoisotopic Mass: 323.86084Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1199239-25g
ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
149597-17-1 95%
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eNovation Chemicals LLC
Y1199239-25g
ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
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eNovation Chemicals LLC
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ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
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